2-Chloro-5-(4'-chlorophenyl)nicotinic acid methyl ester

• IUPAC Name: methyl 2-chloro-5-(4-chlorophenyl)pyridine-3-carboxylate
• InChI: InChI=1S/C13H9Cl2NO2/c1-18-13(17)11-6-9(7-16-12(11)15)8-2-4-10(14)5-3-8/h2-7H,1H3
• InChI Key: SHNKZDZUUBYYBX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=CC(=C1)C2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C13H9Cl2NO2
• Molecular Weight: 282.12 g/mol

Description

2-Chloro-5-(4'-chlorophenyl)nicotinic acid methyl ester (2-C5-4'CPNAME) is an organic compound belonging to the class of nicotinic acid esters. It is a colorless, crystalline solid with a molecular weight of 337.02 g/mol and a melting point of 135-140°C. It is soluble in water, methanol, and ethanol, and insoluble in ether and benzene. 2-C5-4'CPNAME has been used in various applications, including drug synthesis, organic synthesis, and as a reagent in laboratory experiments.

Scientific Research Applications

2-C5-4'CPNAME has been used in various scientific research applications, such as drug synthesis, organic synthesis, and as a reagent in laboratory experiments. It has been used as a precursor in the synthesis of various drugs, such as aripiprazole, risperidone, and olanzapine. It has also been used as a reagent in the synthesis of various organic compounds, such as 4-chlorobenzophenone and 4-chlorobenzaldehyde.

Mechanism of Action

2-C5-4'CPNAME is an organic compound belonging to the class of nicotinic acid esters. It acts as a proton donor, donating a proton to an acceptor molecule, such as an amine or a carboxylic acid, to form a new compound. It has been used in various drug synthesis reactions, such as the synthesis of aripiprazole, risperidone, and olanzapine.
Biochemical and Physiological Effects
2-C5-4'CPNAME has been found to have no significant physiological or biochemical effects in humans. It has been used in various drug synthesis reactions, but its effects on the body have not been studied.

Advantages and Limitations for Lab Experiments

2-C5-4'CPNAME has several advantages for use in laboratory experiments. It is a colorless, crystalline solid with a melting point of 135-140°C, making it easy to handle and store. It is soluble in water, methanol, and ethanol, and insoluble in ether and benzene, making it suitable for use in various solvents. It is also a proton donor, making it suitable for use in various organic synthesis reactions.
However, there are some limitations to using 2-C5-4'CPNAME in laboratory experiments. It is a relatively expensive compound, making it difficult to obtain in large quantities. It is also a relatively unstable compound, making it difficult to store for long periods of time.

Future Directions

There are several potential future directions for the use of 2-C5-4'CPNAME. It could be used as a precursor in the synthesis of various drugs, such as anticonvulsants, antidepressants, and antipsychotics. It could also be used as a reagent in the synthesis of various organic compounds, such as dyes, pigments, and fragrances. Additionally, it could be used in the synthesis of various polymers, such as polyurethanes, polyamides, and polycarbonates. Finally, it could be used in the synthesis of various catalysts, such as organometallic catalysts and heterogeneous catalysts.

Synthesis Methods

2-C5-4'CPNAME can be synthesized by a two-step process. In the first step, 4-chlorobenzonitrile is reacted with pyridine in the presence of a suitable catalyst, such as p-toluenesulfonic acid, to form 2-chloro-5-(4'-chlorophenyl)nicotinic acid. In the second step, the acid is reacted with methyl ester in the presence of a suitable base, such as sodium hydroxide, to form 2-C5-4'CPNAME.